Cas no 80052-79-5 (5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile)

• Product Name: 5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
• CAS No: 80052-79-5
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 1118017
• PubChem ID: 12730732
• Update Time: 2025-08-03

5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
• 80052-79-5
• AKOS006339985
• SCHEMBL1302060
• EN300-7319436
• QZWMPTZSRJGNJI-UHFFFAOYSA-N

• Inchi： 1S/C6H8N4/c1-4-9-5(3-7)6(8)10(4)2/h8H2,1-2H3
• InChI Key： QZWMPTZSRJGNJI-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#N)N=C1C)N

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles